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Compound of Interest

Compound Name: Dichapetalin J

Cat. No.: B15193984

Disclaimer: Specific spectroscopic data for Dichapetalin J could not be located in the available
literature. Therefore, this guide utilizes data from the well-characterized Dichapetalin M as a
representative example of the dichapetalin class of triterpenoids. This document is intended for
researchers, scientists, and drug development professionals.

Introduction

Dichapetalins are a class of complex triterpenoids isolated from plants of the Dichapetalum
genus. These natural products have garnered significant interest due to their potent cytotoxic
and anti-proliferative activities against various cancer cell lines. This guide provides a detailed
overview of the spectroscopic data of a representative dichapetalin, Dichapetalin M, outlines
the general experimental protocols for the isolation and characterization of these compounds,
and explores their potential mechanism of action through signaling pathway diagrams.

Spectroscopic Data of Dichapetalin M

The structural elucidation of dichapetalins relies heavily on modern spectroscopic techniques,
primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

NMR Spectroscopic Data

The *H and 3C NMR data for Dichapetalin M, isolated from Dichapetalum madagascariensis,
are summarized in the tables below. This data is crucial for the complete assignment of the
molecule's complex structure.
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Table 1: *H NMR Data of Dichapetalin M (CDCls)
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Position Chemical Shift (5) Multiplicity Coupling Constant
pPpm (9) Hz

2 3.55 d 9.5

ea 4.30 dd 11.5,5.0

6p 3.85 m

7 5.40 d 9.5

11 5.65 m

12 5.50 m

15 2.10 & 1.80 m

16 2.05 & 1.75 m

17 2.25 m

20 2.50 m

22 4.90 m

23 4.60 m

24 2.30 m

25 ] ) ]

26-Me 1.15 s

27-Me 1.05 S

28-Me 0.95 s

29-Me 0.85 s

30 0.75 & 0.65 d 45

2-H 7.30-7.50 m

3-H 7.30-7.50 m

4-H 7.30-7.50 m

5-H 7.30-7.50 m
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6'-H 7.30-7.50 m

OAc 2.05 S

Table 2: 13C NMR Data of Dichapetalin M (CDCIs)

Position Chemical Shift(3) .. Chemical Shift (3)
ppm ppm
1 38.5 18 16.5
2 81.0 19 21.0
3 435 20 40.0
4 39.0 21 176.0
S 55.0 22 78.0
6 72.0 23 75.0
7 120.0 24 35.0
8 140.0 25 850
9 50.0 26 28.0
10 37.0 27 16.0
11 125.0 28 155
12 130.0 29 29.0
13 45.0 30 200
14 49.0 1 138.0
15 32.0 2',6' 128.5
16 26.0 3,5 128.0
17 52.0 4 127.0
OAc (C=0) 170.5 OAc (CHs) 21.0
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Mass Spectrometry Data

High-resolution electrospray ionization mass spectrometry (HRESIMS) is employed to
determine the elemental composition and exact mass of dichapetalins.

Table 3: Mass Spectrometry Data for Dichapetalin M

Observed Mass

lon Formula Calculated Mass

(m/z)
[M+H]* CaoHs5309 685.3684 685.3689
[M+Na]* CaoHs209Na 707.3504 707.3508

Experimental Protocols

The following sections detail the general methodologies for the isolation and spectroscopic

analysis of dichapetalins.

Isolation of Dichapetalins

The isolation of dichapetalins from plant material is a multi-step process involving extraction
and chromatography.
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Air-dried and powdered plant material (e.g., roots of Dichapetalum sp.)

l

Maceration with organic solvents (e.g., methanol, ethanol, or acetone)

'

Goncentration of the extract under reduced pressura

'

[Solvent-solvent partitioning (e.g., with n-hexane, ethyl acetate, n-butanolD

[Column chromatography on silica geD
(Collection of fractions]

(TLC analysis of fractions to pool similar fractions)

'

(Preparative HPLC for final purificatior)

Esolation of pure dichapetalirD
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 To cite this document: BenchChem. [Spectroscopic and Biological Insights into
Dichapetalins: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15193984#spectroscopic-data-of-dichapetalin-j-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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